Cas no 1216314-67-8 (2-Chloro-1-(1,3-oxazol-4-yl)ethanone)

• Product Name: 2-Chloro-1-(1,3-oxazol-4-yl)ethanone
• CAS No: 1216314-67-8
• MF: C₅H₄ClNO₂
• MW: 145.543760299683
• MDL: MFCD13705346
• CID: 2604170
• PubChem ID: 71565288
• Update Time: 2025-05-24

2-Chloro-1-(1,3-oxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-oxazol-4-yl-ethanone
• 2-chloro-1-(oxazol-4-yl)ethan-1-one
• BB 0261491
• 2-chloro-1-(1,3-oxazol-4-yl)ethan-1-one
• 2-Chloro-1-(1,3-oxazol-4-yl)ethanone

• MDL： MFCD13705346
• Inchi： 1S/C5H4ClNO2/c6-1-5(8)4-2-9-3-7-4/h2-3H,1H2
• InChI Key： MIAVKNLLTKHRMT-UHFFFAOYSA-N
• SMILES： ClCC(C1=COC=N1)=O

Computed Properties

• Exact Mass: 144.9930561g/mol
• Monoisotopic Mass: 144.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(1,3-oxazol-4-yl)ethanone

Comprehensive Overview of 2-Chloro-1-(1,3-oxazol-4-yl)ethanone (CAS No. 1216314-67-8): Properties, Applications, and Innovations

2-Chloro-1-(1,3-oxazol-4-yl)ethanone (CAS No. 1216314-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an oxazole ring with a chloroacetyl group, making it a versatile intermediate for synthesizing heterocyclic compounds. Researchers frequently explore its reactivity in nucleophilic substitution reactions, particularly in the development of bioactive molecules targeting enzymes or receptors.

In recent years, the demand for high-purity 2-Chloro-1-(1,3-oxazol-4-yl)ethanone has surged, driven by its role in drug discovery programs. Its CAS number 1216314-67-8 is often searched alongside terms like "synthetic routes", "spectroscopic data", and "safety profiles", reflecting the compound's relevance in both academic and industrial settings. Advanced analytical techniques such as NMR and HPLC are employed to validate its purity, ensuring compliance with stringent regulatory standards.

The compound's oxazole moiety is a hotspot for structure-activity relationship (SAR) studies, especially in designing antimicrobial agents or kinase inhibitors. A trending topic in 2024 involves its potential application in green chemistry, where researchers aim to optimize its synthesis using catalytic methods to reduce waste. This aligns with global interest in environmentally friendly synthesis, a frequently searched keyword in scientific databases.

From a commercial perspective, suppliers of 2-Chloro-1-(1,3-oxazol-4-yl)ethanone emphasize its storage stability and handling protocols, addressing common user queries about shelf life and compatibility with solvents. The compound's melting point and solubility data are critical for formulators, often documented in technical datasheets. Innovations in crystallization techniques have further enhanced its usability in large-scale production.

Emerging discussions also link CAS 1216314-67-8 to computational chemistry, where molecular docking simulations predict its interactions with biological targets. This interdisciplinary approach resonates with searches for "AI-driven drug design", a rapidly growing field. Furthermore, patents filed in 2023-2024 highlight derivatives of this compound as candidates for neurological disorder therapeutics, tapping into the rising demand for CNS-active compounds.

In summary, 2-Chloro-1-(1,3-oxazol-4-yl)ethanone exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its CAS No. 1216314-67-8 serves as a gateway to exploring advanced topics like catalysis, SAR optimization, and sustainable chemistry, making it a focal point for both novice and expert chemists worldwide.